Cas no 26457-81-8 (2-Propyn-1-amine,N-nitroso-N-2-propyn-1-yl-)

• Product Name: 2-Propyn-1-amine,N-nitroso-N-2-propyn-1-yl-
• CAS No: 26457-81-8
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 279167
• PubChem ID: 33516
• Update Time: 2025-04-19

2-Propyn-1-amine,N-nitroso-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine,N-nitroso-N-2-propyn-1-yl-
• N,N-bis(prop-2-ynyl)nitrous amide
• DI-2-PROPYNYLAMINE, N-NITROSO-
• DTXSID40181049
• Dipropargylnitrosamine
• 26457-81-8
• BRN 1925201
• 2-Propyn-1-amine, N-nitroso-N-2-propynyl-
• N-Nitrosodipropargylamine
• Di-2-propynylnitrosamine

• Inchi： 1S/C6H6N2O/c1-3-5-8(7-9)6-4-2/h1-2H,5-6H2
• InChI Key： DGPMVVLTZSLVPR-UHFFFAOYSA-N
• SMILES： O=NN(CC#C)CC#C

Computed Properties

• Exact Mass: 122.04808
• Monoisotopic Mass: 122.048013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 0.4

Experimental Properties

• Density: 0.87
• Boiling Point: 236.9°Cat760mmHg
• Flash Point: 97.1°C
• Refractive Index: 1.451
• PSA: 32.67